(2-(Methylthio)phenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone
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Description
(2-(Methylthio)phenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C19H21NOS2 and its molecular weight is 343.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
One area of research involves the synthesis and spectral characterization of compounds with similar structures. For example, Shahana and Yardily (2020) synthesized novel compounds, including derivatives with thiazole and thiophene components, and characterized them using UV, IR, NMR, and mass spectrometry. The study also utilized density functional theory calculations to investigate the equilibrium geometry, bonding features, and vibrational wave numbers, aiming to understand the compounds' antibacterial activity through molecular docking studies Shahana & Yardily, 2020.
Catalytic Applications
In the realm of catalysis, Reddy et al. (2012) reported on the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction. This methodology was applied to furan-2-yl(phenyl)methanol derivatives, leading to the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives. The process is noted for its good yields, high selectivity, and efficiency under mild conditions, underscoring the potential utility of these compounds in synthetic chemistry Reddy et al., 2012.
Biological Activities
Research into the biological activities of structurally similar compounds has revealed promising results. For instance, the study of (4-methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone (PHT), a phenstatin family member, showed potent cytotoxicity against tumor cell lines. PHT induces G2/M phase arrest and apoptosis in human leukemia HL-60 cells by inhibiting tubulin polymerization, highlighting its potential as an anticancer agent Magalhães et al., 2013.
Molecular Docking and Drug Design
Molecular docking studies play a crucial role in understanding the interaction of these compounds with biological targets. Kulkarni et al. (2022) synthesized a series of novel bis(2-(substituted(methyl)amino)-4-phenylthiazol-5-yl)methanones and evaluated them as inhibitors against lung and breast cancer, showing significant activity based on virtual screening and cellular evaluations. This suggests the potential of such compounds in the development of new cancer therapies Kulkarni et al., 2022.
Properties
IUPAC Name |
(2-methylsulfanylphenyl)-(7-phenyl-1,4-thiazepan-4-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NOS2/c1-22-18-10-6-5-9-16(18)19(21)20-12-11-17(23-14-13-20)15-7-3-2-4-8-15/h2-10,17H,11-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GICIYPSUIZHGDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)N2CCC(SCC2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NOS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.